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Compound of Interest

Compound Name: Methyl p-tolyl ketone oxime

CAS No.: 54582-30-8

Cat. No.: B3434858

Get Quote

Methyl p-tolyl ketone oxime (also known as 1-p-Tolyl-ethanone oxime or p-

Methylacetophenone oxime, CAS: 2089-33-0) is a crucial intermediate in organic synthesis,

particularly in the development of pharmaceuticals, agricultural chemicals, and photosensitive

polymers[1]. While highly valuable for chemical transformations such as the Beckmann

rearrangement to form amides[2], oxime derivatives carry specific toxicological and reactive

hazards[3].

Improper disposal poses significant risks to laboratory personnel and the environment, as

oxime compounds can exhibit aquatic toxicity and reactivity under specific conditions[3][4]. This

guide provides drug development professionals and laboratory scientists with a self-validating,

step-by-step protocol for the safe operational handling, accumulation, and RCRA-compliant

disposal of Methyl p-tolyl ketone oxime.

Physicochemical Properties & Hazard Causality
To design an effective disposal strategy, one must first understand the physicochemical

properties that dictate the chemical's behavior. Methyl p-tolyl ketone oxime is a solid at room
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temperature, soluble in organic solvents, but insoluble in water[1].

Table 1: Quantitative Data and Hazard Profile of Methyl p-tolyl ketone oxime

Property Value / Description Operational Implication

CAS Number 2089-33-0[1]
Essential identifier for

EPA/RCRA waste manifesting.

Molecular Formula C9H11NO[5]
Contains nitrogen; combustion

yields toxic NOx gases.

Molecular Weight 149.19 g/mol [5]

Used for precise molar

calculations during reaction

quenching.

Melting Point 85 - 87 °C[6]

Solid at room temperature;

airborne dust generation is a

primary inhalation risk.

Boiling Point 259.4 °C at 760 mmHg[6]

Low volatility at room

temperature, but yields toxic

fumes if heated.

Flash Point 149.1 °C[6]
Combustible; must be kept

strictly away from open flames.

Solubility
Soluble in alcohol, ether;

insoluble in water[1]

Must be segregated into

organic waste; drain disposal

is physically and legally

prohibited.

Causality of Hazards: Oximes can undergo highly exothermic rearrangements when exposed

to strong acids or catalysts[2]. Unintentional mixing with incompatible waste streams can trigger

thermal runaway[4]. Furthermore, due to its toxicity profile, drain disposal is strictly prohibited

under Environmental Protection Agency (EPA) regulations[3]. All waste streams containing this

compound must be managed as regulated hazardous waste[3].

Operational Safety & Handling Protocol
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Before generating waste, strict handling protocols must be enforced to minimize exposure and

prevent environmental release.

Step-by-Step Handling Methodology:

Engineering Controls: Always handle Methyl p-tolyl ketone oxime inside a certified

chemical fume hood to prevent the inhalation of any generated dust or solvent vapors[7].

Personal Protective Equipment (PPE): Don standard laboratory PPE, including a flame-

resistant lab coat, nitrile gloves (double-gloving is recommended during concentrated

transfers), and safety goggles[8].

Reactivity Precautions: Keep the compound away from strong oxidizing agents and strong

acids unless actively performing a controlled synthesis (e.g., using sulfuric acid for a

rearrangement). Unintended contact can lead to rapid exothermic reactions[4][9].

Spill Management: In the event of a solid spill, do not use water. Carefully sweep up the solid

using a static-free brush to avoid aerosolizing the powder, and place it into a compatible,

sealable container[7]. Label immediately as hazardous waste.

Waste Segregation and Satellite Accumulation Area
(SAA) Workflow
The EPA's Hazardous Waste Generator Improvements Rule (GIR) mandates strict compliance

for laboratory waste accumulation[10]. Methyl p-tolyl ketone oxime waste must be localized

in a designated Satellite Accumulation Area (SAA) near the point of generation[7].

SAA Compliance Rules:

Volume Limits: Laboratories may accumulate up to 55 gallons of standard chemical waste in

an SAA[10][11].

Container Compatibility: Use high-density polyethylene (HDPE) or glass containers. The

container must be compatible with the solvent used to dissolve the oxime (e.g., if dissolved

in ethanol, use a standard flammable-rated organic waste carboy)[7].
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Segregation: Methyl p-tolyl ketone oxime waste dissolved in non-halogenated solvents

(like ethanol or ether) must be kept strictly separate from halogenated solvents, heavy

metals, and aqueous acidic/basic wastes[11]. Mixing with acids can trigger unwanted

reactions[9].
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Workflow for the segregation, accumulation, and disposal of Methyl p-tolyl ketone oxime
waste.

Step-by-Step Disposal Procedure
To ensure a self-validating system, every step of the disposal process must be documented,

verifiable, and strictly aligned with federal regulations.

Methodology for Waste Packaging and Disposal:

Step 1: Determine the Waste Stream

Solid Waste: Unused or expired solid Methyl p-tolyl ketone oxime should be kept in its

original container. Do not deface the manufacturer's label; instead, mark a prominent "X"

through it and attach a hazardous waste tag[11].

Liquid Waste (Reaction Mixtures): If the oxime is dissolved in an organic solvent, ensure the

reaction is fully quenched and cooled to room temperature before transferring to the SAA

waste carboy[11].

Step 2: Apply RCRA-Compliant Labeling

The moment the first drop of waste enters the container, it must be clearly labeled with the

words "HAZARDOUS WASTE"[10].

List the full chemical name ("Methyl p-tolyl ketone oxime") and the solvent. Do not use

abbreviations or chemical formulas (e.g., do not write "C9H11NO")[7].

Indicate the primary hazard (e.g., "Toxic", "Flammable" if in solvent)[7].

Step 3: Monitor Capacity and Time Limits

Fill the waste container to no more than 75-90% capacity to allow for vapor expansion[7][11].

DO NOT OVERFILL.

Once the container is full, EPA regulations require it to be removed from the SAA within 72

hours[7].

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3434858/docs?utm_src=pdf-body#comprehensive-operational-guide-safe-handling-and-disposal-of-methyl-p-tolyl-ketone-oxime
https://www.benchchem.com/product/b3434858/docs?utm_src=pdf-body#comprehensive-operational-guide-safe-handling-and-disposal-of-methyl-p-tolyl-ketone-oxime
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.medlabmag.com/article/1577
https://www.benchchem.com/product/b3434858/docs?utm_src=pdf-body#comprehensive-operational-guide-safe-handling-and-disposal-of-methyl-p-tolyl-ketone-oxime
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 4: Initiate EH&S Pickup

Complete a Chemical Waste Pickup Form through your institution's Environmental Health

and Safety (EH&S) portal[7].

Ensure the container is tightly sealed with a screw-cap lid. Never leave funnels in the

hazardous waste container[7].

Step 5: Final Destruction

EH&S will transport the waste to a permitted Treatment, Storage, and Disposal Facility

(TSDF). Because of its organic nature and energy content, Methyl p-tolyl ketone oxime
waste in non-halogenated solvents is typically designated for fuel blending or high-

temperature incineration[11].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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